Cas no 2171953-82-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid
- EN300-1523364
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid
- 2171953-82-3
-
- Inchi: 1S/C27H30N2O5/c1-27(25(31)32)15-29(16-27)24(30)17-7-6-8-18(13-17)28-26(33)34-14-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23H,6-8,13-16H2,1H3,(H,28,33)(H,31,32)
- InChI Key: QDPNUCDCYLKXGU-UHFFFAOYSA-N
- SMILES: O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(C)C1
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1523364-0.05g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-0.1g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-0.25g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-0.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-2.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-5.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-10.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1523364-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1523364-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]-3-methylazetidine-3-carboxylic acid |
2171953-82-3 | 100mg |
$2963.0 | 2023-09-26 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid
Comprehensive Analysis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171953-82-3)
The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171953-82-3) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a 9H-fluoren-9-yl protecting group and a cyclohexanecarbonyl moiety, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.
One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound, with its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group, addresses this query directly. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. The 3-methylazetidine-3-carboxylic acid component further enhances its utility, as azetidine derivatives are gaining attention for their role in improving the pharmacokinetic properties of therapeutic peptides.
In the context of current trends, the demand for custom peptide synthesis and bioactive small molecules has surged, particularly in areas like cancer research and neurodegenerative disease studies. The unique structural features of CAS No. 2171953-82-3 make it a candidate for developing novel peptide-based therapeutics. Its cyclohexane ring contributes to conformational rigidity, which is often desirable in drug design to enhance binding affinity and selectivity.
Another hot topic in chemical research is the development of prodrugs and enzyme-activated compounds. The presence of both carboxylic acid and amide functionalities in this molecule allows for further derivatization, making it a versatile building block. Researchers exploring "how to improve peptide stability in vivo" will find this compound particularly interesting, as the methylazetidine moiety can impart metabolic stability to peptide sequences.
From a synthetic chemistry perspective, the compound's CAS No. 2171953-82-3 serves as a crucial reference point for quality control and regulatory compliance. Laboratories focusing on GMP-compliant synthesis often search for well-characterized intermediates like this one. The Fmoc-protected amino acid segment ensures compatibility with automated peptide synthesizers, addressing another frequently asked question: "What are the best protecting groups for automated peptide synthesis?"
The growing interest in cyclic constrained amino acids in drug design further elevates the importance of this compound. Its azetidine-3-carboxylic acid component represents a valuable scaffold for creating conformationally restricted peptides, which are increasingly important in developing receptor-specific therapeutics. This aligns with current searches for "next-generation peptide therapeutics" and "improved peptide bioavailability."
In analytical chemistry applications, the distinct structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid make it an excellent candidate for method development in HPLC and LC-MS analysis. Researchers investigating "novel stationary phases for peptide separation" might utilize this compound as a test analyte due to its balanced hydrophobicity and polar functionality.
The compound's potential extends to materials science as well, particularly in the development of peptide-based biomaterials. The cyclohexane and azetidine rings could contribute to the formation of stable secondary structures, making it relevant to searches about "designing self-assembling peptide nanomaterials." This interdisciplinary applicability makes CAS No. 2171953-82-3 a compound of broad scientific interest.
Quality-conscious researchers frequently search for "high-purity peptide intermediates" and "well-characterized synthetic building blocks." This compound meets these demands with its clearly defined structure and potential for rigorous purification. The presence of both hydrogen bond donors and acceptors in its molecular architecture makes it particularly valuable for studies investigating "molecular recognition in aqueous systems."
As the pharmaceutical industry continues to explore beyond-rule-of-five chemical space, compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid gain importance. Its balanced molecular weight and mix of rigid and flexible elements address current inquiries about "designing cell-permeable peptides" and "overcoming the limitations of traditional peptide drugs." The scientific community's growing focus on these challenges ensures continued interest in this specialized chemical entity.
2171953-82-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonyl-3-methylazetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)